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Compound of Interest

Compound Name: Pyriftalid

Cat. No.: B154790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, mechanism of action, and environmental fate of the herbicide Pyriftalid. The

information is tailored for researchers, scientists, and professionals involved in drug

development and agrochemical research.

Chemical Structure and Identifiers
Pyriftalid is a synthetic herbicide belonging to the pyrimidinyl benzoate chemical class.[1] It is

a chiral molecule, and the technical grade material is used as a racemic mixture.[2]
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Table 1: Chemical Identifiers for Pyriftalid

Identifier Value Source

IUPAC Name

7-(4,6-dimethoxypyrimidin-2-

yl)sulfanyl-3-methyl-3H-2-

benzofuran-1-one

PubChem[3]

CAS Number 135186-78-6 PubChem[3]

Molecular Formula C₁₅H₁₄N₂O₄S PubChem[3]

Molecular Weight 318.35 g/mol PubChem

SMILES
CC1C2=C(C(=CC=C2)SC3=N

C(=CC(=N3)OC)OC)C(=O)O1
PubChem

InChI

InChI=1S/C15H14N2O4S/c1-

8-9-5-4-6-10(13(9)14(18)21-

8)22-15-16-11(19-2)7-12(17-

15)20-3/h4-8H,1-3H3

PubChem

Synonyms

CGA 279233, 7-(4,6-

Dimethoxypyrimin-2-ylthio)-3-

methylisobenzofuran-1(3H)-

one

PubChem

Physicochemical Properties
The physicochemical properties of Pyriftalid influence its environmental fate and behavior. It is

characterized by low water solubility and is semi-volatile.

Table 2: Physicochemical Properties of Pyriftalid
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Property Value Source

Melting Point 159-160 °C ChemicalBook

Boiling Point (Predicted) 555.6 ± 60.0 °C ChemicalBook

Density (Predicted) 1.39 ± 0.1 g/cm³ ChemicalBook

Water Solubility Data not available

pKa (Predicted) -0.47 ± 0.50 ChemicalBook

Vapor Pressure Data not available

Octanol-Water Partition

Coefficient (LogP)
Data not available

Mechanism of Action
Pyriftalid is a selective, systemic herbicide that is primarily absorbed by the roots of plants. Its

mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-

chain amino acids (BCAAs) such as valine, leucine, and isoleucine. The inhibition of ALS

disrupts protein synthesis and cell division, ultimately leading to plant death.

Branched-Chain Amino Acid Biosynthesis Pathway
The following diagram illustrates the branched-chain amino acid biosynthesis pathway in plants

and indicates the point of inhibition by Pyriftalid.
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Caption: Branched-chain amino acid biosynthesis pathway and Pyriftalid's point of inhibition.
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Metabolism and Environmental Fate
Plant Metabolism
The metabolism of herbicides in plants is a key factor in their selectivity. In rice, detoxification of

herbicides often involves oxidative reactions (such as hydroxylation and dealkylation),

hydrolysis, and subsequent conjugation with glucose or glutathione. While specific metabolic

pathways for Pyriftalid in rice are not extensively detailed in the available literature, it is likely

that similar detoxification mechanisms are involved, leading to its selectivity.

Environmental Degradation
The persistence of a pesticide in the environment is often described by its half-life, the time it

takes for 50% of the applied amount to degrade. While specific half-life data for Pyriftalid is

limited, it is reported to be non-persistent in soil systems. The degradation of pesticides in the

environment can occur through microbial and photochemical processes.

Microbial Degradation: Soil microorganisms play a significant role in the breakdown of

pesticides. For pyrethroid-like structures, the initial step of biodegradation is often the

hydrolysis of the ester bond by esterase enzymes found in various bacteria and fungi.

Photodegradation: Sunlight can also contribute to the degradation of pesticides on soil

surfaces and in water. The rate of photodegradation is influenced by the intensity of light and

the presence of photosensitizing agents.

Ecotoxicology
Pyriftalid poses a potential risk to non-target organisms. It is reported to be moderately toxic to

birds, fish, and honeybees, with a more significant risk to aquatic invertebrates.

Table 3: Ecotoxicological Data for Pyriftalid
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Organism Endpoint Value Source

Daphnia magna

(Water flea)
48h EC₅₀ >1.8 mg/L PubChem

Fish (species not

specified)
96h LC₅₀ >1.8 mg/L PubChem

Algae (species not

specified)
72h EC₅₀ >1.8 mg/L PubChem

GHS hazard statements indicate that Pyriftalid may cause damage to organs through

prolonged or repeated exposure and is toxic to aquatic life with long-lasting effects.

Experimental Protocols
Herbicide Efficacy Testing in Rice
The following is a generalized protocol for evaluating the efficacy of a herbicide like Pyriftalid
in a paddy field setting.
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Herbicide Efficacy Experimental Workflow

1. Experimental Design
- Randomized Complete Block Design

- Treatments: Different rates of Pyriftalid, Weed-free control, Weedy check
- Replicates: 3-4

2. Field Preparation
- Puddling and leveling of paddy fields

3. Rice Transplanting
- Transplanting of rice seedlings

4. Herbicide Application
- Application of Pyriftalid at specified rates and growth stage of weeds

5. Data Collection
- Weed density and biomass at different intervals (e.g., 30, 60, 90 DAT)

- Crop phytotoxicity ratings
- Yield and yield components at harvest

6. Statistical Analysis
- Analysis of Variance (ANOVA)

- Mean comparison tests (e.g., DMRT, LSD)

7. Conclusion
- Determination of optimal application rate for effective weed control and crop safety

Click to download full resolution via product page

Caption: A generalized workflow for testing the efficacy of a rice herbicide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b154790?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Acetolactate Synthase (ALS) Inhibition Assay
This protocol outlines a general method for determining the inhibitory activity of a compound

like Pyriftalid on the ALS enzyme in vitro.

Methodology:

Enzyme Extraction:

Homogenize young, actively growing plant tissue (from a susceptible weed species) in an

extraction buffer containing cofactors (e.g., FAD, thiamine pyrophosphate) and protease

inhibitors.

Centrifuge the homogenate to pellet cell debris and collect the supernatant containing the

crude enzyme extract.

Enzyme Assay:

Prepare a reaction mixture containing the enzyme extract, substrate (pyruvate), and

various concentrations of the inhibitor (Pyriftalid).

Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a specific duration.

Stop the reaction by adding acid (e.g., H₂SO₄). This also catalyzes the conversion of the

enzymatic product, acetolactate, to acetoin.

Quantification:

Add creatine and α-naphthol to the reaction mixture and incubate to allow for color

development (Voges-Proskauer reaction).

Measure the absorbance of the colored product (acetoin complex) at a specific

wavelength (e.g., 530 nm) using a spectrophotometer.

Data Analysis:

Calculate the percentage of enzyme inhibition for each inhibitor concentration relative to a

control without the inhibitor.
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Determine the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of

enzyme activity) by plotting the inhibition percentage against the logarithm of the inhibitor

concentration.

Residue Analysis
Analytical methods for determining Pyriftalid residues in environmental and biological samples

typically involve chromatographic techniques coupled with mass spectrometry.

General Procedure:

Extraction: Extraction of Pyriftalid from the sample matrix (e.g., soil, water, plant tissue)

using an appropriate organic solvent.

Clean-up: Removal of interfering co-extractives from the sample extract using techniques

such as solid-phase extraction (SPE).

Analysis: Quantification of Pyriftalid using High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography (GC) coupled with a mass spectrometer (MS) or a tandem

mass spectrometer (MS/MS).

Conclusion
Pyriftalid is an effective herbicide for weed control in rice, acting through the specific inhibition

of the ALS enzyme. Its physicochemical properties suggest low persistence in the soil.

However, its potential toxicity to aquatic invertebrates necessitates careful management to

minimize environmental impact. This guide provides a foundational understanding of Pyriftalid
for researchers and professionals in the agrochemical and life sciences fields. Further research

into its specific metabolic pathways in plants and degradation kinetics in various environmental

matrices would provide a more complete picture of its behavior and impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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